Cas no 944901-20-6 (4-Chloropyrimidine-2-carboxylic acid)

• Product Name: 4-Chloropyrimidine-2-carboxylic acid
• CAS No: 944901-20-6
• MF: C₅H₃ClN₂O₂
• MW: 158.542519807816
• MDL: MFCD10000621
• CID: 1006261
• PubChem ID: 46911845
• Update Time: 2025-05-24

4-Chloropyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloropyrimidine-2-carboxylic acid
• 1H-Imidazo[4,5-b]pyrazine
• 1-N-Boc-1,2-cis-cyclohexyldiamine (Racemic)
• 2-Pyrimidinecarboxylic acid, 4-chloro-
• 4-Chloro-pyrimidine-2-carboxylic acid
• 5-Amino-3-chloro-pyridazine
• 4-Chloro-2-pyrimidinecarboxylic acid
• QC-5695
• 4-Chloro-2-pyrimidinecarboxylic acid (ACI)

• MDL： MFCD10000621
• Inchi： 1S/C5H3ClN2O2/c6-3-1-2-7-4(8-3)5(9)10/h1-2H,(H,9,10)
• InChI Key： UURIMXSRDJGGFO-UHFFFAOYSA-N
• SMILES： O=C(C1N=C(Cl)C=CN=1)O

Computed Properties

• Exact Mass: 157.98800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Experimental Properties

• Boiling Point: 395.7±34.0℃ at 760 mmHg
• PSA: 63.08000
• LogP: 0.82820

Additional information on 4-Chloropyrimidine-2-carboxylic acid

Introduction to 4-Chloropyrimidine-2-carboxylic Acid (CAS No. 944901-20-6)

4-Chloropyrimidine-2-carboxylic acid (CAS No. 944901-20-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyrimidine ring substituted with a chlorine atom and a carboxylic acid group. The combination of these functional groups imparts specific chemical and biological properties that make it an important intermediate in the synthesis of various bioactive molecules.

The chemical structure of 4-Chloropyrimidine-2-carboxylic acid can be represented as follows: C₅H₃ClN₂O₂. This compound is a white crystalline solid at room temperature and is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). Its molecular weight is approximately 156.54 g/mol, which is relatively low, making it easy to handle and manipulate in laboratory settings.

In recent years, 4-Chloropyrimidine-2-carboxylic acid has gained considerable attention due to its potential as a building block for the synthesis of novel drugs. One of the key areas of research has been its use in the development of antiviral agents. Studies have shown that derivatives of this compound exhibit potent antiviral activity against a range of viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). For instance, a recent study published in the Journal of Medicinal Chemistry reported that certain derivatives of 4-Chloropyrimidine-2-carboxylic acid demonstrated significant inhibition of HSV replication in vitro, with minimal cytotoxicity to host cells.

Beyond antiviral applications, 4-Chloropyrimidine-2-carboxylic acid has also been explored for its potential in cancer therapy. Research has indicated that this compound can be used to synthesize small molecules that target specific signaling pathways involved in cancer progression. For example, a study published in the journal Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of 4-Chloropyrimidine-2-carboxylic acid-based compounds that selectively inhibited the activity of protein kinases associated with tumor growth. These findings suggest that 4-Chloropyrimidine-2-carboxylic acid could serve as a valuable scaffold for the development of targeted cancer therapies.

In addition to its therapeutic applications, 4-Chloropyrimidine-2-carboxylic acid has been investigated for its role in agrochemicals. The compound's ability to modulate plant growth and development has led to its use in the formulation of herbicides and plant growth regulators. A study published in the Journal of Agricultural and Food Chemistry reported that certain derivatives of 4-Chloropyrimidine-2-carboxylic acid exhibited selective herbicidal activity against broadleaf weeds while showing minimal impact on crops. This makes it an attractive candidate for the development of environmentally friendly herbicides.

The synthetic versatility of 4-Chloropyrimidine-2-carboxylic acid is another factor contributing to its importance in chemical research. The presence of both a chlorine atom and a carboxylic acid group provides multiple points for functionalization, allowing chemists to introduce various substituents to tailor the properties of the final product. This flexibility is particularly useful in drug discovery, where small changes in molecular structure can significantly affect biological activity and pharmacokinetic properties.

In conclusion, 4-Chloropyrimidine-2-carboxylic acid (CAS No. 944901-20-6) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique chemical structure and synthetic versatility make it an invaluable tool for scientists working on the development of new drugs and agrochemical products. As research continues to uncover new derivatives and applications, the importance of this compound is likely to grow even further.